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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852

Audience: Researchers, scientists, and drug development professionals.
Introduction

OPC-14523 hydrochloride is a novel, orally active compound with a multi-target profile,
showing high affinity for sigma receptors (o1 and 02), the serotonin 1A (5-HT1A) receptor, and
the serotonin transporter.[1][2][3] It is classified as a serotonin reuptake inhibitor and a sigma/5-
HT1A receptor agonist.[1][4][5] Investigated for its potential antidepressant-like effects, OPC-
14523 has been shown in preclinical studies to produce a rapid onset of action compared to
conventional antidepressants.[2][6] Its mechanism is believed to involve the combined
stimulation of these receptors, influencing serotonergic neurotransmission.[2][6]

Proper preparation of stock solutions is the critical first step for ensuring reproducible and
accurate results in both in vitro and in vivo experiments. This document provides detailed
protocols for the solubilization, storage, and handling of OPC-14523 hydrochloride.

Chemical and Physical Properties

A summary of the key chemical and physical properties of OPC-14523 hydrochloride is
provided below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3047852?utm_src=pdf-interest
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.medchemexpress.com/opc-14523-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://dcchemicals.com/product_show-OPC-14523_hydrochloride.html
https://www.medchemexpress.com/opc-14523-hydrochloride.html
https://go.drugbank.com/drugs/DB05422
https://www.chemdiv.com/catalog/inhibitors/compound-CE04-9481/
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://pubmed.ncbi.nlm.nih.gov/15044555/
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://pubmed.ncbi.nlm.nih.gov/15044555/
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

1-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-

Chemical Name methoxy-1,2,3,4-tetrahydroquinolin-2-one
hydrochloride[7]

Molecular Formula C23H29Cl2N302[3][7]

Molecular Weight 450.4 g/mol [7][8][9]

CAS Number 145969-31-9[5][9]

Appearance Crystalline solid

Purity >99%

Mechanism of Action & Signaling Pathway

OPC-14523 exerts its antidepressant-like effects through a combined action on multiple
targets. It functions as an agonist at both sigma (o1, 02) and serotonin 5-HT1a receptors and
inhibits the serotonin transporter (SERT).[1][2] The activation of the 5-HT1a receptor, a G-
protein coupled receptor, is linked to downstream signaling cascades, such as the PI3K/Akt
pathway, which play a crucial role in promoting neuronal survival and synaptic plasticity—
processes often impaired in depression.[10][11]
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Caption: Simplified signaling pathway of OPC-14523 hydrochloride.
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Experimental Protocols
1. Solubility Data
OPC-14523 hydrochloride exhibits different solubilities depending on the solvent. It is

recommended to perform a small-scale test to confirm solubility with your specific batch of the
compound.

Concentration Concentration
Solvent Notes
(mg/mL) (mM)

Requires sonication.
Use newly opened,

DMSO 83.33 mg/mL[1][9] 185.01 mM[1][9] anhydrous DMSO as
the compound is

hygroscopic.[1]

Requires sonication
Water 5 mg/mL[1][9] 11.10 mM[1][9] and warming to 60°C.

[1]

2. Protocol for Preparing a High-Concentration Stock Solution in DMSO

This protocol is suitable for most in vitro cell-based assays where the final concentration of
DMSO is kept below 0.1% to avoid solvent-induced artifacts.

Materials and Equipment:

OPC-14523 hydrochloride powder

Anhydrous, sterile DMSO

Sterile conical or microcentrifuge tubes

Analytical balance

Vortex mixer
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e Bath sonicator
o Calibrated micropipettes
Procedure:

o Calculation: Determine the required mass of OPC-14523 hydrochloride based on the
desired stock concentration and volume.

o Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular
Weight (450.4 g/mol ) / 1000

o Example: For 5 mL of a 100 mM stock solution: Mass = 100 mM x 5 mL x 450.4 / 1000 =
225.2 mg.

o Weighing: In a sterile environment, accurately weigh the calculated amount of powder and
transfer it to a sterile tube.

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube.

» Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

e Sonication: Place the tube in a bath sonicator for 10-15 minutes to ensure complete
dissolution.[1][9] The solution should be clear and free of particulates.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials to minimize freeze-thaw cycles.[12] Store as recommended in the storage section.

3. Protocol for Preparing an Aqueous Stock Solution

This protocol is intended for applications where DMSO is not permissible, such as certain in
vivo studies. Note the lower solubility in water.

Materials and Equipment:
e OPC-14523 hydrochloride powder

» Sterile, nuclease-free water (e.g., cell culture grade)
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 Sterile conical tubes

e Analytical balance

» \ortex mixer

» Heated water bath or heating block set to 60°C

» Bath sonicator

o Sterile syringe filters (0.22 um pore size) and syringes
Procedure:

o Calculation: Calculate the required mass of OPC-14523 hydrochloride for your desired
agueous concentration (max 5 mg/mL).[1]

o Example: For 10 mL of a 5 mg/mL stock solution: Mass =5 mg/mL x 10 mL = 50 mg.
» Weighing: Accurately weigh the powder and transfer it to a sterile conical tube.
o Dissolution: Add the calculated volume of sterile water.

e Mixing and Heating: Vortex the solution and place it in a water bath or on a heating block at
60°C.[1] Intermittently vortex and sonicate until the compound is fully dissolved. The solution
should become clear.

 Sterilization: Once the solution has cooled to room temperature, sterilize it by passing it
through a 0.22 um syringe filter into a new sterile tube.[1] This step is crucial for cell culture
and in vivo applications.

 Aliquoting and Storage: Aliquot the sterile stock solution into single-use tubes and store
immediately as recommended.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of the OPC-14523
hydrochloride stock solution.
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Storage Temperature Shelf Life Recommendations

Preferred for long-term
-80°C 6 Months[1][12]
storage.

-20°C 1 Month[1][12] Suitable for short-term storage.

Important Considerations:

» Aliquot: Always aliquot stock solutions to avoid repeated freeze-thaw cycles, which can
degrade the compound.[12]

e Moisture: Store solutions in tightly sealed containers, away from moisture.[1][12]

e Labeling: Clearly label all aliquots with the compound name, concentration, date of
preparation, and solvent used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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